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Compound of Interest

Compound Name: Mayosperse 60

Cat. No.: B3258882

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mayosperse 60, identified by the CAS number 31075-24-8, is a cationic polymeric substance
recognized for its dual functionality as a potent biocide and an effective dispersant.[1] It is
widely known in industrial applications under various trade names, including WSCP (Water
Soluble Cationic Polymer), Bualta, and Busan 77.[1] Chemically, it is described as
Poly[oxyethylene(dimethyliminio)ethylene(dimethyliminio)ethylene dichloride]. Its primary
applications are in industrial water treatment, paints, coatings, and textiles to control microbial
growth and improve particle dispersion.[2] This guide provides a comprehensive overview of
the technical data available for Mayosperse 60, with a focus on its chemical and physical
properties, toxicological profile, and biocidal efficacy.

Chemical and Physical Properties

Mayosperse 60 is a complex polymeric compound. While some sources provide a molecular
formula of C30H72N603X2.6CIl and a molecular weight of 777.656 g/mol , it's important to note
that as a polymer, its molecular weight can vary.[3][4][5] Another source indicates a molecular
weight of approximately 259.21 g/mol , which may refer to a monomeric unit.[1] The substance
is typically a colorless to light amber, clear liquid with no distinct odor. It is highly soluble in

water.

Table 1: Physical and Chemical Properties of Mayosperse 60
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Property Value Reference(s)

CAS Number 31075-24-8 [11[3]

Appearance Colorless to light amber liquid

Odor No distinct odor

Solubility Highly soluble in water

Molecular Formula C30H72N603X2'6CI [31[4][5]
(polymeric)

Molecular Weight 777.656 g/mol (polymeric) [31141[5]

Mechanism of Action

The primary mechanism of action of Mayosperse 60 as a biocide is attributed to its cationic
nature. The positively charged polymer is believed to interact with the negatively charged
components of microbial cell membranes, leading to cell lysis and death. This electrostatic
interaction disrupts the membrane's integrity, causing leakage of intracellular components and
ultimately leading to the demise of the microorganism.

As a dispersant, its polymeric structure with both hydrophobic and hydrophilic moieties allows it
to adsorb onto the surface of solid particles, preventing their aggregation and promoting a
stable dispersion in liquid media.[1] In the textile and coatings industries, this property ensures
uniform distribution of dyes, pigments, and fillers.[2]

Proposed Biocidal Mechanism of Mayosperse 60

Electrostatic Interaction Membrane Disruption

Microbial Cell Membrane
(Negatively Charged)

Causes Leads to

Cell Lysis and Death

Mayosperse 60
(Cationic Polymer)
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Proposed biocidal mechanism of Mayosperse 60.

Toxicological Profile

A comprehensive set of mammalian toxicology studies has been conducted on 1,2-

Ethanediamine, N, N, N', N'-tetramethyl-, polymer with 1, 1'-oxybis[2-chloroethane], which has

the same chemical composition as Busan 77 (a synonym for Mayosperse 60).[5] The findings

from these studies are summarized below.

Table 2: Summary of Mammalian Toxicology Studies on Mayosperse 60

Study Type Species

Results Reference(s)

Acute Oral Toxicity Rat

Exhibits moderate to

[5]

low acute toxicity.

2-Year Chronic
Toxicity and Rat

Carcinogenicity

No evidence of
carcinogenicity. The

No Observed Effect

Level (NOEL) for

systemic toxicity was ]
determined to be

2,000 ppm (100

mg/kg/day).[5]

Reproductive and
Developmental Rat

Toxicity

No teratogenic effects
were observed. The
maternal systemic
Lowest Observable
Effect Level (LOEL)
was < 6,000 ppm (300
mg/kg/day). The
reproductive NOEL
was 6,000 ppm (300
mg/kg/day).[5]

It is important to handle Mayosperse 60 with caution as it may cause skin and eye irritation.
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Experimental Protocols

While detailed, step-by-step experimental protocols for the specific toxicological studies on
Mayosperse 60 are not publicly available in the reviewed literature, a general workflow for
such studies can be outlined based on standard toxicological practices.

General Workflow for a Chronic Toxicity Study

Test Substance
(Mayosperse 60)

Animal Model Selection
(e.g., Rats)

Dose Group Assignment
(Control, Low, Mid, High Dose)

Substance Administration

(e.g., in diet for 2 years)

In-life Monitoring
(Body weight, food consumption,
clinical observations)

Terminal Necropsy and
Histopathology

Data Analysis and
NOEL Determination
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General workflow for a chronic toxicity study.

Biocidal Efficacy

Mayosperse 60 is a broad-spectrum biocide effective against bacteria, algae, and fungi.[1] It is
commonly used in industrial water systems to control microbial proliferation that can lead to
fouling, corrosion, and odors.[1] In swimming pools, it is marketed as an algaecide.

Table 3: Recommended Dosage for Algae Control in Swimming Pools

Treatment Type Dosage per 10,000 Gallons of Water
Visible Algae Growth 16 oz

Initial Clean Water Treatment 90z

Weekly Maintenance 40z

Note: Always follow the specific product label instructions for application.

Applications in Research and Drug Development

While the primary applications of Mayosperse 60 are industrial, its potent biocidal activity and
its nature as a cationic polymer could present areas of interest for researchers. The study of its
interactions with microbial membranes could provide insights into the development of novel
antimicrobial agents. However, its toxicological profile would need to be carefully considered for
any potential therapeutic applications. There is currently no readily available literature
suggesting its use or investigation in specific drug development signaling pathways.

Conclusion

Mayosperse 60 (CAS 31075-24-8) is a versatile cationic polymer with well-established efficacy
as a biocide and dispersant in various industrial applications. Its toxicological profile has been
evaluated, indicating low to moderate toxicity and no carcinogenic potential in rodent studies.
While detailed experimental protocols and in-depth mechanistic studies related to drug
development are not widely published, the existing data provides a solid foundation for its safe
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and effective use in its intended applications and may offer a starting point for further research
into its antimicrobial properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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